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Compound of Interest

Compound Name: TES-991

Cat. No.: B15561998 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of TES-991 and solutions to

common experimental challenges.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of TES-991?

A1: The recommended solvent for preparing stock solutions of TES-991 is dimethyl sulfoxide

(DMSO). TES-991 has a high solubility in DMSO, reaching up to 62.5 mg/mL.[1][2] It is crucial

to use a fresh, unopened bottle of DMSO, as its hygroscopic nature can affect the solubility of

the product.[2]

Q2: My TES-991 is not fully dissolving in DMSO. What should I do?

A2: If you encounter difficulty dissolving TES-991 in DMSO, applying ultrasonic treatment can

aid in dissolution.[1][2] Ensure the solution is mixed thoroughly after sonication.

Q3: Can I store TES-991 stock solutions? If so, under what conditions?

A3: Yes, TES-991 stock solutions can be stored. For long-term storage, it is recommended to

aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store

at -80°C for up to 2 years or -20°C for up to 1 year.[2]
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Q4: How should I prepare working solutions of TES-991 for in vivo experiments?

A4: For in vivo experiments, it is recommended to prepare fresh working solutions on the day of

use.[2] Two common protocols for preparing a working solution are available in the

troubleshooting guide below.

Q5: What is the mechanism of action of TES-991?

A5: TES-991 is a potent and selective inhibitor of the enzyme α-amino-β-carboxymuconate-ε-

semialdehyde decarboxylase (ACMSD).[2] ACMSD is a key enzyme in the kynurenine

pathway, which is the primary route for tryptophan catabolism.[3][4] By inhibiting ACMSD, TES-
991 redirects the metabolic flux of the kynurenine pathway away from the production of

picolinic acid and towards the synthesis of quinolinic acid, a precursor for nicotinamide adenine

dinucleotide (NAD+).[3] This ultimately leads to increased intracellular NAD+ levels.[5][6]

Troubleshooting Guide
Issue: Precipitation Observed When Preparing Working
Solutions
If you observe precipitation when preparing aqueous-based working solutions from a DMSO

stock, consider the following:

Solvent Order of Addition: The order in which solvents are added is critical. Always add the

DMSO stock solution to the co-solvent (e.g., PEG300) and mix thoroughly before adding any

aqueous components like saline.[2]

Use of Surfactants: Incorporating a surfactant, such as Tween-80, can help to maintain the

solubility of TES-991 in aqueous solutions.[2]

Heating and Sonication: Gentle heating and/or sonication can be used to aid in the

dissolution of the compound if precipitation occurs during preparation.[2]

Quantitative Data Summary
The solubility of TES-991 in various solvents is summarized in the table below.
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Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) 62.5 mg/mL (158.85 mM)

Ultrasonic treatment may be

required. Use of fresh DMSO

is recommended.[1][2]

Experimental Protocols & Workflows
Preparation of TES-991 Working Solution for In Vivo
Studies (with PEG300 and Tween-80)
This protocol yields a clear solution of ≥ 2.08 mg/mL.

Prepare a 20.8 mg/mL stock solution of TES-991 in DMSO.

To prepare 1 mL of the working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300.

Mix the solution thoroughly.

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Add 450 µL of saline to adjust the final volume to 1 mL.
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Click to download full resolution via product page

Caption: Experimental workflow for preparing a TES-991 in vivo working solution.

Signaling Pathway of TES-991 Action
TES-991 inhibits ACMSD, a key enzyme at a branching point of the kynurenine pathway. This

inhibition shunts the metabolic pathway towards the production of Quinolinic Acid, a precursor

for NAD+ synthesis, thereby increasing cellular NAD+ levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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